Cas no 440087-51-4 (1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine)

• Product Name: 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine
• CAS No: 440087-51-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD03447533
• CID: 1035758
• PubChem ID: 931713
• Update Time: 2025-05-24

1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-yl)methanamine
• (4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-yl)methamine
• [4-(4-methoxyphenyl)oxan-4-yl]methanamine
• {[4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}amine
• 1-[4-(4-METHOXYPHENYL)TETRAHYDRO-2H-PYRAN-4-YL]METHANAMINE
• C-[4-(4-METHOXY-PHENYL)-TETRAHYDRO-PYRAN-4-YL]-METHYLAMINE
• 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine
• Oprea1_398282
• Z361883868
• DB-344702
• 440087-51-4
• AB15451
• F2189-0454
• CICNVPXSEFWGBP-UHFFFAOYSA-N
• CS-0038303
• {[4-(4-methoxyphenyl)-tetrahydro-2H-pyran-4-yl]methyl}amine
• BRD-K70332489-001-01-5
• EN300-54316
• MFCD03447533
• SCHEMBL2489568
• HMS1692L22
• STK802109
• [4-(4-methoxyphenyl)tetrahydro-2h-pyran-4-yl]methylamine
• AKOS000112536
• AS-70621
• W11343
• DTXSID90359019

• MDL： MFCD03447533
• Inchi： 1S/C13H19NO2/c1-15-12-4-2-11(3-5-12)13(10-14)6-8-16-9-7-13/h2-5H,6-10,14H2,1H3
• InChI Key： CICNVPXSEFWGBP-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(=CC=2)OC)(CN)CC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine

1-[4-(4-Methoxyphenyl)Oxan-4-yl]Methanamine: A Comprehensive Overview

The compound 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine (CAS No. 440087-51-4) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as methoxyphenyloxanamidine, belongs to the class of heterocyclic amines and has garnered attention due to its unique structural properties and functional groups. In recent years, researchers have explored its synthesis, characterization, and applications in depth, making it a subject of interest in both academic and industrial settings.

The molecular structure of 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine is characterized by a methoxy-substituted phenyl group attached to an oxane ring, which is further connected to a methanamine moiety. This combination of functional groups provides the molecule with versatile reactivity and potential for use in drug design, agrochemicals, and advanced materials. The presence of the oxane ring introduces rigidity and stability to the molecule, while the methoxy group enhances its solubility and bioavailability.

Recent studies have focused on the synthesis of 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine using various methodologies. One prominent approach involves the nucleophilic substitution reaction of a suitable alkyl halide with an amine derivative. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process, reducing reaction times while maintaining product quality.

The physical properties of 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine are well-documented. It exists as a crystalline solid with a melting point of approximately 125°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it ideal for use in organic synthesis reactions where controlled solubility is crucial.

In terms of applications, 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine has shown promise in the field of medicinal chemistry. Its ability to act as a chelating agent has been explored in the development of metalloenzyme inhibitors, which are critical in treating various diseases such as cancer and neurodegenerative disorders. Furthermore, this compound has been investigated as a potential precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards several therapeutic targets, including kinases and proteases. These findings underscore its potential as a lead compound in drug discovery programs.

The environmental impact of 1-[4-(4-methoxyphenyl)oxan-4-yl]methanamine has also been a topic of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, making it less persistent in the environment compared to other synthetic compounds. However, further research is required to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 1-[4-(methoxypheny)oxan-...]m...anamine (CAS No. 678905-) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.